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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656

An In-depth Technical Guide to N,N'-
Bis(methoxymethyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Bis(methoxymethyl)thiourea is a symmetrically substituted thiourea derivative. The
thiourea functional group is a prominent scaffold in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities.[1][2][3] This technical guide provides a
comprehensive overview of the core molecular properties, a plausible synthetic route, and the
broader context of thiourea derivatives in drug development. While specific experimental data
for this particular compound is limited in publicly accessible literature, this guide consolidates
available information and provides predictive data based on analogous structures.

Core Molecular Data

The fundamental molecular properties of N,N'-Bis(methoxymethyl)thiourea are summarized
below. This data is essential for its identification and use in experimental settings.
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Property Value Reference
Molecular Formula C5H12N202S [415]
Molecular Weight 164.23 g/mol [4]

CAS Number 51872-26-5 [4]

Canonical SMILES

COCNC(=S)NCOC

[5]

InChlKey

HMIFTYSOZMSIFK-

UHFFFAOYSA-N

[5]

Predicted Mass Spectrometry Data

Predicted mass-to-charge ratios (m/z) for various adducts of N,N'-

Bis(methoxymethyl)thiourea are useful for its characterization by mass spectrometry.

Adduct Predicted m/z
[M+H]+ 165.06923
[M+Na]+ 187.05117
[M+K]+ 203.02511
[M+NH4]+ 182.09577
[M-H]- 163.05467

(Data predicted and sourced from
PubChemLite)[5]

Experimental Protocols
Synthesis of N,N'-Bis(methoxymethyl)thiourea

A plausible and efficient method for the synthesis of N,N'-Bis(methoxymethyl)thiourea is via

the aminomethylation of thiourea using formaldehyde (in the form of paraformaldehyde) and

methanol.[6] This reaction is analogous to the synthesis of other N-alkoxymethyl ureas and

thioureas.
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Materials:

Thiourea

Paraformaldehyde

Methanol (reagent grade)

Anhydrous conditions

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend
thiourea (1 equivalent) in an excess of methanol.

e Add paraformaldehyde (at least 2 equivalents) to the suspension.

e Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Upon completion of the reaction, the excess methanol can be removed under reduced
pressure.

e The resulting crude product can be purified by recrystallization or column chromatography to
yield N,N'-Bis(methoxymethyl)thiourea.

Predicted Spectroscopic Data

While specific experimental spectra for N,N'-Bis(methoxymethyl)thiourea are not readily
available, the expected characteristic signals based on its structure and data from analogous
thiourea derivatives are presented below.[7][8]
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Expected Chemical Shift /

Spectroscopy Functional Group
Wavenumber
1H NMR O-CHs ~3.3 - 3.5 ppm (singlet)
~4.8 - 5.2 ppm (doublet,
N-CH=-O coupled topr-H)(
N.H ~7.0 - 8.5 ppm (broad triplet,
coupled to CH2)
13C NMR O-CHs ~55 - 60 ppm
N-CH-O ~70 - 75 ppm
C=S ~180 - 185 ppm
IR Spectroscopy N-H stretch ~3200 - 3400 cm—?
C-H stretch ~2800 - 3000 cm™*
C=S stretch ~1050 - 1250 cm™*
C-O stretch ~1000 - 1100 cm—?

Visualized Experimental Workflow

The following diagram illustrates the synthetic pathway for N,N'-Bis(methoxymethyl)thiourea.

Paraformaldehyde + UGB\ )inomethylation

Methanol

N,N'-Bis(methoxymethyl)thiourea

Click to download full resolution via product page
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Caption: Synthetic workflow for N,N'-Bis(methoxymethyl)thiourea.

Role in Drug Development and Research

Thiourea and its derivatives are a significant class of compounds in medicinal chemistry due to
their wide spectrum of biological activities.[1][9] These activities include anticancer,
antibacterial, antifungal, antiviral, and anti-inflammatory properties.[2][3] The biological activity
is often attributed to the ability of the thiourea moiety to form hydrogen bonds with biological
targets and to chelate metal ions.[7]

e Anticancer Activity: Many thiourea derivatives have been investigated for their potential as
anticancer agents.[3] They have been shown to inhibit various enzymes and signaling
pathways involved in cancer progression.[1]

o Antimicrobial Agents: The thiourea scaffold is present in a number of compounds with potent
antibacterial and antifungal activities.[2]

e Enzyme Inhibition: The sulfur and nitrogen atoms in the thiourea core can act as binding
sites for various enzymes, leading to their inhibition.[3]

o Catalysis: In organic synthesis, certain thiourea derivatives are utilized as organocatalysts,
highlighting their utility in the preparation of complex molecules.[10]

While the specific biological activities and potential applications of N,N'-
Bis(methoxymethyl)thiourea in drug development are not extensively documented, its
structure suggests that it could be a valuable intermediate in the synthesis of more complex
thiourea derivatives or could be explored for its own biological properties. The methoxymethyl
groups may influence its solubility and ability to act as a hydrogen bond donor or acceptor,
potentially modulating its interaction with biological targets. Further research is warranted to
fully elucidate the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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